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Difluorobenzyl chloride

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2,6-Difluorobenzyl chloride

Cat. No.: B1330475

Essential Safety and Handling Guide for 2,6-
Difluorobenzyl Chloride

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 2,6-Difluorobenzyl chloride (CAS No: 697-73-4), tailored for
research, scientific, and drug development professionals. Adherence to these procedures is
critical for ensuring laboratory safety.

Chemical Identification and Properties

2,6-Difluorobenzyl chloride is a chemical intermediate used in organic synthesis.[1] Its
physical and chemical properties are summarized below.
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Property Value Source
CAS Number 697-73-4 [2][3]
Molecular Formula C7HsCIF2 [2][3]
Molecular Weight 162.56 g/mol [2][3]
Appearance Solid [2]
Melting Point 34-38 °C [2][4]

N Soluble in acetone, DMSO,
Solubility _ [11[4]
and DMF. Insoluble in water.

Hazard Identification and Personal Protective Equipment
(PPE)

2,6-Difluorobenzyl chloride is a hazardous substance that can cause severe skin burns and
eye damage and may be corrosive to metals.[4][5][6][7] The signal word for this chemical is
"Danger".[2][4][5][6]

Hazard Classification:

Hazard Class Category Hazard Statement

H314: Causes severe skin

Skin Corrosion 1B
burns and eye damage

H290: May be corrosive to

Corrosive to Metals 1
metals

Recommended Personal Protective Equipment (PPE):

A comprehensive PPE strategy is mandatory to prevent exposure.
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Protection Type

Specification

Rationale

Eye and Face

Chemical safety goggles and a

face shield.

Protects against splashes and
dust, preventing severe eye
damage.[2][8]

Chemical-resistant gloves

(e.g., Nitrile or Butyl rubber).

Prevents skin contact which

Hand o can cause severe burns.[2][8]

Double-gloving is

[9]
recommended.
Chemical-resistant disposable ] ]
) Protects skin from accidental

coveralls or a lab coat with o

Body contact and contamination.[4]

long sleeves and a closed

front.

[8]

Respiratory

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation is experienced. A
type P3 (EN 143) or ABEK
(EN214387) respirator filter is
recommended.

Protects against inhalation of
dust or vapors, which can
cause respiratory tract
irritation.[2][8][10]

Operational Plan for Safe Handling

A systematic approach to handling 2,6-Difluorobenzyl chloride is crucial for minimizing risk.

Step-by-Step Handling Protocol:

e Preparation:

o Ensure a safety shower and eyewash station are readily accessible and have been

recently tested.[11]

o Work in a well-ventilated area, preferably within a chemical fume hood.[4][11]

o Assemble all necessary equipment and reagents before handling the chemical.
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o Don the appropriate PPE as specified in the table above.

e Handling:

[e]

Avoid direct contact with the skin, eyes, and clothing.[4]

o

Do not breathe dust or vapors.[6][8]

[¢]

Use non-sparking tools to prevent ignition sources.[4]

[e]

Keep the container tightly closed when not in use.[4][8]

e Post-Handling:
o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[4][6]
o Decontaminate the work area and any equipment used.

o Remove and dispose of contaminated PPE properly. Contaminated clothing should be
washed before reuse.[4]

Emergency Procedures

Immediate and appropriate action is vital in the event of an emergency.
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Emergency

First Aid and Response Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, including under the eyelids.
Remove contact lenses if present and easy to
do so. Continue rinsing. Seek immediate
medical attention.[4][5][8]

Skin Contact

Immediately remove all contaminated clothing.
Rinse the affected skin area with large amounts
of water for at least 15 minutes. Seek immediate

medical attention.[5][8]

Inhalation

Move the person to fresh air. If breathing is
difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[5]i8]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[4][5][8]

Spill

Evacuate the area. Wear appropriate PPE. For
small spills, absorb with an inert material (e.g.,
sand, vermiculite) and place in a suitable,
labeled container for disposal. Prevent the

chemical from entering drains.[8]

Storage and Disposal Plan

Proper storage and disposal are critical for safety and environmental protection.

Storage:

e Store in a dry, cool, and well-ventilated area.[4][8]

o Keep the container tightly closed and in a corrosive-resistant container.[6][7][8]
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» Store locked up and away from incompatible materials such as strong oxidizing agents.[4][7]

[8]
Disposal:
o Dispose of waste in accordance with all applicable federal, state, and local regulations.[4][8]
e Do not dispose of down the drain.[8]

o Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste and consult local, regional, and national hazardous waste regulations to
ensure complete and accurate classification.[8]

Workflow for Handling 2,6-Difluorobenzyl Chloride
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Caption: Safe handling workflow for 2,6-Difluorobenzyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

